Cas no 894000-82-9 (2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide
• CAS No: 894000-82-9
• MF: C₂₁H₂₅N₃O₃
• MW: 367.44150519371
• CID: 5512044
• Update Time: 2025-07-09

2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]-2-oxo-N-prop-2-enylacetamide
• 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide

• Inchi： 1S/C21H25N3O3/c1-2-11-22-21(27)20(26)17-14-24(18-10-6-5-9-16(17)18)15-19(25)23-12-7-3-4-8-13-23/h2,5-6,9-10,14H,1,3-4,7-8,11-13,15H2,(H,22,27)
• InChI Key： WAYDARXOSLMWDD-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)C(C1C2=C(N(CC(N3CCCCCC3)=O)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide

Comprehensive Analysis of 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide (CAS No. 894000-82-9)

The compound 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide, identified by its CAS No. 894000-82-9, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique indole core, coupled with an azepane ring and an acetamide moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways and receptor interactions, which could pave the way for novel therapeutic interventions.

In recent years, the demand for specialized heterocyclic compounds like 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide has surged, driven by advancements in drug discovery and personalized medicine. This compound's molecular structure allows for selective binding to biological targets, a feature highly sought after in the development of small-molecule inhibitors. Its CAS No. 894000-82-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the compound's potential application in neurodegenerative disease research. The indole scaffold is known to interact with serotonin receptors, which play a critical role in mood regulation and cognitive function. Additionally, the azepane ring enhances the molecule's bioavailability, making it a viable candidate for central nervous system (CNS) therapeutics. These attributes align with the growing focus on mental health and cognitive enhancement, topics that dominate current healthcare discussions.

From a synthetic chemistry perspective, 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide presents intriguing challenges and opportunities. Its multi-step synthesis requires precise control over reaction conditions to achieve high yields and purity. Researchers often explore green chemistry techniques to optimize its production, addressing the increasing demand for sustainable pharmaceutical manufacturing. This aligns with global trends toward environmentally friendly practices in the chemical industry.

The compound's physicochemical properties, such as solubility and stability, are also critical factors in its applicability. Studies have shown that its acetamide group contributes to improved water solubility, a desirable trait for drug formulation. Meanwhile, the prop-2-en-1-yl side chain offers opportunities for further chemical modifications, enabling the creation of derivatives with enhanced activity or reduced side effects. Such flexibility is highly valued in medicinal chemistry.

In the context of AI-driven drug discovery, CAS No. 894000-82-9 has emerged as a subject of interest for machine learning models predicting bioactivity. The compound's structural complexity provides a rich dataset for training algorithms aimed at identifying novel drug candidates. This intersection of computational chemistry and experimental research exemplifies the modern approach to accelerating pharmaceutical innovation.

Another area of exploration is the compound's potential role in cancer research. Preliminary studies suggest that its indole core may interfere with cell proliferation pathways, though further validation is required. The azepane ring's contribution to kinase inhibition is another avenue under investigation, as kinases are key targets in oncology therapeutics. These findings resonate with the broader scientific community's focus on precision medicine.

As the scientific landscape evolves, 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide continues to attract attention for its multifaceted potential. Whether in neuropharmacology, cancer therapy, or sustainable synthesis, this compound exemplifies the convergence of innovation and practicality. Its CAS No. 894000-82-9 serves as a gateway to a wealth of research opportunities, solidifying its place in the future of biomedical science.